Cas no 836610-96-9 (Benzonitrile, 4-nitro-2-(phenylsulfonyl)-)

• Product name: Benzonitrile, 4-nitro-2-(phenylsulfonyl)-
• CAS No: 836610-96-9
• MF: C₁₃H₈N₂O₄S
• MW: 288.278621673584
• CID: 1811112

Benzonitrile, 4-nitro-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-nitro-2-(phenylsulfonyl)-

• Inchi： 1S/C13H8N2O4S/c14-9-10-6-7-11(15(16)17)8-13(10)20(18,19)12-4-2-1-3-5-12/h1-8H
• InChI Key： UJRVDEUZFXSUNS-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C([N+]([O-])=O)C=C1S(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Melting Point: 144-147 °C(Solv: acetone (67-64-1); isopropanol (67-63-0))
• Boiling Point: 547.5±45.0 °C(Predicted)